Cas no 1805181-33-2 (Ethyl 5-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate)

• Product Name: Ethyl 5-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate
• CAS No: 1805181-33-2
• MF: C₁₁H₈ClF₆NO₃
• MW: 351.629543304443
• CID: 4846117
• Update Time: 2025-07-18

Ethyl 5-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C11H8ClF6NO3/c1-2-21-9(20)7-5(4-12)3-6(10(13,14)15)8(19-7)22-11(16,17)18/h3H,2,4H2,1H3
• InChI Key： KZQASNPEZMDKPD-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)OCC)=NC(=C(C(F)(F)F)C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 4.2
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 5-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate

Research Brief on Ethyl 5-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate (CAS: 1805181-33-2)

Ethyl 5-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate (CAS: 1805181-33-2) is a fluorinated pyridine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its trifluoromethoxy and trifluoromethyl substituents, exhibits unique physicochemical properties that make it a promising candidate for pharmaceutical applications. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders.

The structural features of this compound, including the chloromethyl group at the 5-position and the electron-withdrawing trifluoromethoxy and trifluoromethyl groups, contribute to its reactivity and potential as a building block for drug discovery. Researchers have leveraged these properties to develop novel analogs with enhanced pharmacokinetic profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors, highlighting its role in modulating enzyme activity.

In addition to its synthetic applications, Ethyl 5-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate has been investigated for its direct biological effects. Preliminary in vitro studies suggest that it may exhibit moderate inhibitory activity against certain cytochrome P450 enzymes, which could have implications for drug-drug interactions. However, further in vivo studies are required to validate these findings and assess its safety profile.

The compound's stability under physiological conditions has also been a focus of recent research. A 2022 study in Chemical & Pharmaceutical Bulletin reported that the ester moiety in the molecule undergoes slow hydrolysis in plasma, which could influence its bioavailability. This finding underscores the need for structural optimization to improve its metabolic stability while retaining its pharmacological activity.

Looking ahead, the versatility of Ethyl 5-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate positions it as a valuable tool in medicinal chemistry. Ongoing research aims to explore its applications in the development of next-generation therapeutics, particularly in areas such as oncology and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further advancements in this field.